Cas no 439094-47-0 (4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid)

• Product Name: 4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid
• CAS No: 439094-47-0
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• CID: 6786100
• PubChem ID: 285764
• Update Time: 2025-10-24

4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• NSC143247
• AKOS005451846
• 4-{[(1-hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid
• NSC-143247
• 4-(1-HYDROXYNAPHTHALENE-2-AMIDO)BENZOIC ACID
• 4-(1-Hydroxy-2-naphthamido)benzoic acid
• 4-[(1-hydroxynaphthalene-2-carbonyl)amino]benzoic acid
• BBL002803
• VS-01220
• 439094-47-0
• Oprea1_501239
• STK382991
• 4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid

• Inchi： 1S/C18H13NO4/c20-16-14-4-2-1-3-11(14)7-10-15(16)17(21)19-13-8-5-12(6-9-13)18(22)23/h1-10,20H,(H,19,21)(H,22,23)
• InChI Key： SWKXCTAJZNFNOX-UHFFFAOYSA-N
• SMILES： OC1C(C(NC2C=CC(C(=O)O)=CC=2)=O)=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 307.08445790g/mol
• Monoisotopic Mass: 307.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.6Ų

Additional information on 4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid

4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid (CAS No. 439094-47-0): A Comprehensive Overview

4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid (CAS No. 439094-47-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and industrial applications. This compound, characterized by its unique molecular structure, combines a naphthalene backbone with a benzoic acid moiety, making it a versatile intermediate for various synthetic pathways. Its hydroxyl and carbonyl functional groups further enhance its reactivity, enabling diverse applications in pharmaceuticals and advanced materials.

The growing interest in 4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid is partly driven by its potential role in drug discovery. Researchers are exploring its utility as a building block for small-molecule inhibitors and biologically active compounds. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly valuable for designing molecules with specific interactions at the molecular level. Additionally, its structural features align with current trends in green chemistry, as it can be synthesized using sustainable methods, reducing environmental impact.

In material science, CAS 439094-47-0 has shown promise in the development of functional polymers and coating materials. Its ability to form stable complexes with metals and other organic compounds makes it a candidate for advanced photovoltaic materials and sensors. As industries shift toward renewable energy solutions, the demand for high-performance organic materials like this compound is expected to rise.

From a commercial perspective, the market for 4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid is expanding, particularly in regions with strong pharmaceutical and chemical manufacturing sectors. Companies specializing in fine chemicals and custom synthesis are actively sourcing this compound to meet the needs of research institutions and industrial clients. Its stability under various conditions and compatibility with multiple reaction schemes make it a preferred choice for high-value applications.

For researchers and industry professionals seeking detailed information on CAS 439094-47-0, it is essential to consider its spectroscopic properties, solubility profiles, and synthetic routes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and suitability for further applications. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the design of novel derivatives.

As the scientific community continues to explore the potential of 4-{[(1-Hydroxynaphthalen-2-yl)carbonyl]amino}benzoic acid, its relevance in cutting-edge research is undeniable. Whether in drug development, advanced materials, or industrial processes, this compound exemplifies the intersection of innovation and practicality. With ongoing advancements in synthetic methodologies and analytical techniques, its applications are poised to expand further, solidifying its position as a key player in modern chemistry.